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Compound of Interest

Compound Name: Noformicin

Cat. No.: B086930 Get Quote

In-Depth Technical Guide: Noformicin
Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A complete, official Safety Data Sheet (SDS) for

Noformicin was not found in publicly available resources. The information herein is compiled

from chemical databases and research literature and should not be substituted for a certified

SDS. All laboratory work should be conducted under the supervision of a qualified professional,

following established safety protocols for handling compounds with unknown toxicity.

Chemical Identification and Nomenclature
Noformicin is an antiviral agent produced by the bacterium Nocardia formica.[1] It is also

known by the synonym Noformycin.[1][2] The following table summarizes its key identifiers.
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Identifier Type Value Reference

IUPAC Name

(2S)-5-amino-N-(3-amino-3-

iminopropyl)-3,4-dihydro-2H-

pyrrole-2-carboxamide

[2]

CAS Number 155-38-4 [1]

Molecular Formula C₈H₁₅N₅O

PubChem CID 130797

InChI Key
QGFXBZOMUMWGII-

YFKPBYRVSA-N

Canonical SMILES
C1CC(=N[C@@H]1C(=O)NC

CC(=N)N)N

Synonyms

Noformycin, (+)-Noformicin, N-

(2-Amidinoethyl)-5-imino-2-

pyrrolidinecarboxamide

Physicochemical Properties
The table below outlines the computed and, where available, experimental properties of

Noformicin and its derivatives.
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Property Value Notes

Molecular Weight 197.24 g/mol Computed by PubChem 2.2.

Exact Mass 197.12766012 Da Computed by PubChem 2.2.

XLogP3 -2.4
A computed measure of

hydrophobicity.

Hydrogen Bond Donor Count 5 Computed.

Hydrogen Bond Acceptor

Count
4 Computed.

Rotatable Bond Count 4 Computed.

Topological Polar Surface Area 117 Å² Computed.

pKa 9.4

Melting Point 252-254 °C
For the (±)-Form

dihydrochloride derivative.

Optical Rotation [α]D²⁵ +8.8° (methanol)
For the (+)-Form

dihydrochloride derivative.

Solubility Soluble in water
For the (+)-Form

dihydrochloride derivative.

Safety and Hazard Information
A comprehensive Safety Data Sheet (SDS) detailing specific hazards, handling protocols, and

emergency procedures for Noformicin is not available in the public domain. Therefore,

researchers must handle this compound with the caution appropriate for a substance of

unknown toxicity. The following workflow outlines the recommended procedure when safety

data is unavailable.
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Workflow for handling chemicals with no available SDS.

Experimental Protocols & Biological Activity
Synthesis
A paper by G. D. Diana published in the Journal of Medicinal Chemistry in 1973 describes a

synthesis of Noformycin (Noformicin). While the detailed experimental protocol is not available

in the abstract, the publication indicates the chemical synthesis of both the (+)- and (±)-forms.

Researchers should consult this primary literature for methodological details.

The general workflow for such a chemical synthesis is conceptualized below.
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Conceptual workflow for the chemical synthesis of Noformicin.
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Biological Activity
Noformicin is described as an antiviral agent. Studies have noted its activity against

Respirovirus and Rhinovirus, demonstrating a cytopathogenic effect on viral replication in cell

lines. The specific mechanism of action and the signaling pathways through which Noformicin
exerts its antiviral effects are not well-detailed in the available literature.

Signaling Pathways
Information regarding the specific cellular signaling pathways modulated by Noformicin is not

available in the searched resources. The mechanism of action for its antiviral activity has not

been elucidated. The diagram below represents a generalized model of how a small molecule

agent like Noformicin might interact with a host cell to inhibit viral processes, which could

involve blocking viral entry, replication, or egress.
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Hypothetical interaction points for an antiviral agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Noformicin safety data sheet (SDS) information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086930#noformicin-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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